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Compound of Interest

Compound Name: 4-Methoxy-3,6-dihydro-2H-pyran

Cat. No.: B101811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxy-3,6-dihydro-2H-pyran,

a heterocyclic compound with applications in organic synthesis. This document details its

chemical identity, physical and spectral properties, synthesis, and its role as a protecting group.

While direct biological activity and specific signaling pathway involvement for this compound

are not extensively documented in current scientific literature, this guide will touch upon the

known biological activities of the broader class of pyran derivatives to provide a context for

potential future research.

Chemical Identity and Synonyms
4-Methoxy-3,6-dihydro-2H-pyran is a cyclic vinyl ether. A comprehensive list of its identifiers

and synonyms is provided below to facilitate cross-referencing in chemical databases and

literature.
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Identifier Type Value

IUPAC Name 4-methoxy-3,6-dihydro-2H-pyran

CAS Number 17327-22-9[1]

PubChem CID 87051[2]

Molecular Formula C₆H₁₀O₂[1]

Molecular Weight 114.14 g/mol

InChI Key FSMHNRHLQAABPS-UHFFFAOYSA-N[3]

Canonical SMILES COC1=CCOCC1[1]

Common Synonyms:

3,6-Dihydro-4-methoxy-2H-pyran[2]

4-Methoxy-5,6-dihydropyran

5,6-Dihydro-4-methoxy-2H-pyran[3]

MDHP

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic data for 4-Methoxy-3,6-dihydro-2H-pyran is

presented in the following tables for easy reference and comparison.

Table 2.1: Physical Properties
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Property Value Reference

Appearance Colorless to yellow liquid [4]

Boiling Point 59 °C at 20 mmHg [5]

Density 1.022 g/mL at 25 °C [5]

Refractive Index (n²⁰/D) 1.462 [5]

Flash Point 46 °C

Solubility

Soluble in methanol.[6]

Information on solubility in

other organic solvents like

ethanol, DMSO, and

dichloromethane is not readily

available in the searched

literature.

Table 2.2: Spectroscopic Data

Technique Data

¹H NMR

Spectral data is available but specific peak

assignments were not found in the search

results.

¹³C NMR

Spectral data is available but specific peak

assignments were not found in the search

results.

Infrared (IR) Spectroscopy A vapor phase IR spectrum is available.

Mass Spectrometry (MS)
Electron ionization mass spectrometry data is

available.

Synthesis of 4-Methoxy-3,6-dihydro-2H-pyran
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An efficient method for the synthesis of 4-Methoxy-3,6-dihydro-2H-pyran involves the titanium

tetrachloride (TiCl₄)-mediated elimination of methanol from 4,4-dimethoxytetrahydropyran.[7]

Experimental Protocol: Synthesis via Methanol
Elimination
This protocol is based on the procedure described by Gaffney et al.[7]

Materials:

4,4-dimethoxytetrahydropyran

Dichloromethane (CH₂Cl₂)

Titanium tetrachloride (TiCl₄)

Pyridine

Potassium hydroxide (KOH), ground and dried

Procedure:

Dissolve 4,4-dimethoxytetrahydropyran in dichloromethane in a reaction vessel equipped

with a stirrer and under an inert atmosphere.

Cool the solution to -78 °C.

Slowly add titanium tetrachloride to the stirred solution over a period of 2 minutes.

Allow the reaction to stir for 1 hour at -78 °C.

Add pyridine to the reaction mixture, followed by the addition of ground and dried potassium

hydroxide.

The product, 4-Methoxy-3,6-dihydro-2H-pyran, can then be isolated and purified from the

reaction mixture.
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Note: This is a summary of the procedure. For detailed quantities, workup, and purification

methods, refer to the original publication.

Synthesis Workflow Diagram
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Synthesis of 4-Methoxy-3,6-dihydro-2H-pyran

Reactants & Reagents

Reaction Steps

Product

4,4-dimethoxytetrahydropyran

1. Dissolution & Cooling (-78 °C)

Titanium Tetrachloride (TiCl4)

2. Addition of TiCl4

Pyridine & KOH

4. Quenching with Pyridine & KOH

Dichloromethane (Solvent)

3. Reaction (1 hour)

4-Methoxy-3,6-dihydro-2H-pyran
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Use as a Protecting Group for Alcohols

Protection

Deprotection

Alcohol

Reaction

4-Methoxy-3,6-dihydro-2H-pyran
+ Acid Catalyst

Protected Alcohol (Acetal)

Reaction

Aqueous Acid

Original Alcohol
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Hypothetical Signaling Interactions of a Bioactive Pyran Derivative

Potential Cellular Targets & Pathways

Biological Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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